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Compound of Interest

Compound Name: CAY 10434

Cat. No.: B15573675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CAY10434 as a selective

inhibitor of 20-hydroxyeicosatetraenoic acid (20-HETE) production in human kidney

microsomes. This document includes detailed protocols for experimental procedures, data

presentation, and visualizations of the relevant biological pathways.

Introduction to CAY10434 and 20-HETE
20-HETE is a biologically active lipid metabolite of arachidonic acid, produced by the action of

cytochrome P450 (CYP) enzymes of the CYP4A and CYP4F families.[1][2] In the human

kidney, the primary enzymes responsible for 20-HETE synthesis are CYP4A11 and CYP4F2.[3]

20-HETE plays a crucial role in the regulation of renal function and blood pressure by acting as

a potent vasoconstrictor of renal arterioles and modulating ion transport in the nephron.[1][2]

Dysregulation of 20-HETE production has been implicated in various pathological conditions,

including hypertension and kidney disease.

CAY10434 is a potent and selective inhibitor of 20-HETE synthase.[4] It specifically targets

CYP4A11, a key enzyme in the 20-HETE synthesis pathway in human renal tissues.[4] Its high
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selectivity makes it an invaluable tool for studying the physiological and pathophysiological

roles of 20-HETE in the kidney and for the development of novel therapeutic agents.

Data Presentation
The inhibitory potency of CAY10434 on 20-HETE production in human kidney microsomes is

summarized in the table below. For comparative purposes, data for another commonly used

20-HETE synthesis inhibitor, HET0016, is also included.

Inhibitor Target Enzyme(s)
IC50 in Human
Kidney
Microsomes

Reference

CAY10434 CYP4A11 8.8 nM [4]

HET0016 CYP4A/4F 8.9 ± 2.7 nM [5]

Signaling Pathways and Experimental Workflow
To visualize the biological context and the experimental approach, the following diagrams are

provided.
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Caption: Synthesis of 20-HETE from arachidonic acid and its inhibition by CAY10434.
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Caption: Workflow for determining the inhibitory effect of CAY10434 on 20-HETE production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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